Cas no 54846-69-4 (3-Cyclopentene-1-carboxylic acid, 1,2,2-trimethyl-, methyl ester, (R)-)

• Product Name: 3-Cyclopentene-1-carboxylic acid, 1,2,2-trimethyl-, methyl ester, (R)-
• CAS No: 54846-69-4
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 353520
• PubChem ID: 10725784
• Update Time: 2025-04-19

3-Cyclopentene-1-carboxylic acid, 1,2,2-trimethyl-, methyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentene-1-carboxylic acid, 1,2,2-trimethyl-, methyl ester, (R)-
• methyl (1R)-1,2,2-trimethylcyclopent-3-ene-1-carboxylate
• 54846-69-4
• DTXSID30443946

• Inchi： 1S/C10H16O2/c1-9(2)6-5-7-10(9,3)8(11)12-4/h5-6H,7H2,1-4H3/t10-/m0/s1
• InChI Key： PNJAQXKDFUBBTI-JTQLQIEISA-N
• SMILES： O(C)C([C@]1(C)CC=CC1(C)C)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 2.15180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters